Cas no 16241-04-6 (Carbamothioic acid, dimethyl-, O-phenyl ester)

Carbamothioic acid, dimethyl-, O-phenyl ester structure
16241-04-6 structure
Product name:Carbamothioic acid, dimethyl-, O-phenyl ester
CAS No:16241-04-6
MF:C9H11NOS
MW:181.254740953445
CID:1342455
PubChem ID:12513775

Carbamothioic acid, dimethyl-, O-phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid, dimethyl-, O-phenyl ester
    • O-phenyl N,N-dimethylcarbamothioate
    • dimethylamino-methanethioic acid O-phenyl ester
    • O-phenyl dimethylthiocarbamate
    • DTXSID00500974
    • SCHEMBL7781426
    • phenyl N,N-dimethylthiocarbamate
    • 16241-04-6
    • O-Phenyl dimethylcarbamothioate
    • Inchi: InChI=1S/C9H11NOS/c1-10(2)9(12)11-8-6-4-3-5-7-8/h3-7H,1-2H3
    • InChI Key: UIBSZFMNVHJSFL-UHFFFAOYSA-N
    • SMILES: CN(C)C(=S)OC1=CC=CC=C1

Computed Properties

  • Exact Mass: 181.05623
  • Monoisotopic Mass: 181.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44.6Ų

Experimental Properties

  • PSA: 12.47

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